Cas no 1384626-30-5 (3-(1H-imidazol-1-yl)-4-methylpiperidine)

3-(1H-Imidazol-1-yl)-4-methylpiperidine is a heterocyclic compound featuring an imidazole moiety fused to a methyl-substituted piperidine ring. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both basic nitrogen sites enhances its reactivity in nucleophilic and coordination chemistry applications. Its rigid yet flexible scaffold is advantageous for designing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. The compound’s stability under standard conditions and compatibility with common organic solvents further support its utility in multi-step synthetic routes. Its precise stereochemistry also allows for targeted chiral synthesis, broadening its applicability in fine chemical production.
3-(1H-imidazol-1-yl)-4-methylpiperidine structure
1384626-30-5 structure
Product Name:3-(1H-imidazol-1-yl)-4-methylpiperidine
CAS No:1384626-30-5
MF:C9H15N3
MW:165.235501527786
CID:4596055
PubChem ID:66272738
Update Time:2025-06-09

3-(1H-imidazol-1-yl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-imidazol-1-yl)-4-methylpiperidine
    • Inchi: 1S/C9H15N3/c1-8-2-3-10-6-9(8)12-5-4-11-7-12/h4-5,7-10H,2-3,6H2,1H3
    • InChI Key: SAKIRPGKBFEANV-UHFFFAOYSA-N
    • SMILES: N1CCC(C)C(N2C=NC=C2)C1

3-(1H-imidazol-1-yl)-4-methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I385770-5mg
3-(1H-imidazol-1-yl)-4-methylpiperidine
1384626-30-5
5mg
$ 50.00 2022-06-04
TRC
I385770-10mg
3-(1H-imidazol-1-yl)-4-methylpiperidine
1384626-30-5
10mg
$ 70.00 2022-06-04
TRC
I385770-50mg
3-(1H-imidazol-1-yl)-4-methylpiperidine
1384626-30-5
50mg
$ 295.00 2022-06-04
Enamine
EN300-106514-0.05g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
0.05g
$229.0 2023-10-28
Enamine
EN300-106514-0.1g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
0.1g
$342.0 2023-10-28
Enamine
EN300-106514-0.25g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
0.25g
$487.0 2023-10-28
Enamine
EN300-106514-0.5g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
0.5g
$768.0 2023-10-28
Enamine
EN300-106514-1.0g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
1.0g
$986.0 2023-07-06
Enamine
EN300-106514-2.5g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
2.5g
$1931.0 2023-10-28
Enamine
EN300-106514-5.0g
3-(1H-imidazol-1-yl)-4-methylpiperidine, Mixture of diastereomers
1384626-30-5 95%
5.0g
$2858.0 2023-07-06

Additional information on 3-(1H-imidazol-1-yl)-4-methylpiperidine

Introduction to 3-(1H-imidazol-1-yl)-4-methylpiperidine (CAS No. 1384626-30-5) in Modern Chemical Research

3-(1H-imidazol-1-yl)-4-methylpiperidine, identified by the CAS number 1384626-30-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the piperidine family, characterized by a six-membered ring containing one nitrogen atom, and it is functionalized with an imidazole moiety at the 1-position and a methyl group at the 4-position. The unique structural features of this molecule make it a versatile scaffold for the development of various bioactive agents.

The significance of 3-(1H-imidazol-1-yl)-4-methylpiperidine lies in its potential applications across multiple domains, including medicinal chemistry, drug discovery, and material science. Its imidazole ring is known for its ability to interact with biological targets, making it a valuable component in the design of small-molecule inhibitors and agonists. Furthermore, the piperidine core enhances solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and inflammatory disorders. The structural motif of 3-(1H-imidazol-1-yl)-4-methylpiperidine has been explored as a potential lead compound for drugs that modulate neurotransmitter systems. For instance, studies have indicated that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as anxiety and depression by interacting with serotonin receptors.

Moreover, the chemical synthesis of 3-(1H-imidazol-1-yl)-4-methylpiperidine has been optimized to facilitate its incorporation into more complex molecular architectures. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, have enabled researchers to modify specific positions within the molecule with high precision. These techniques are crucial for generating libraries of analogs that can be screened for enhanced pharmacological activity.

The pharmacokinetic profile of 3-(1H-imidazol-1-yl)-4-methylpiperidine has also been a subject of extensive investigation. Preclinical studies have demonstrated that this compound exhibits favorable properties such as good oral bioavailability and moderate binding affinity to target proteins. These characteristics make it an attractive candidate for further development into a clinical candidate. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, which could be advantageous for therapeutic applications requiring sustained action.

Recent advances in computational chemistry have further enhanced the understanding of how 3-(1H-imidazol-1-yl)-4-methylpiperidine interacts with biological targets. Molecular docking simulations and virtual screening have been employed to predict binding modes and identify potential drug candidates with improved efficacy and reduced side effects. These computational approaches complement experimental efforts by providing rapid and cost-effective means to evaluate large sets of compounds.

The versatility of 3-(1H-imidazol-1-yl)-4-methylpiperidine extends beyond pharmaceutical applications. In material science, this compound has been explored as a precursor for functional materials due to its ability to form coordination complexes with metal ions. Such complexes exhibit unique optical and electronic properties that are useful in applications such as luminescent sensors and catalysts.

In conclusion, 3-(1H-imidazol-1-yl)-4-methylpiperidine (CAS No. 1384626-30-5) represents a promising scaffold for innovative chemical research. Its structural features offer numerous opportunities for designing bioactive molecules with therapeutic potential, while its synthetic accessibility allows for rapid exploration of structural diversity. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd